Cas no 862377-27-3 ((2S,3S,11bR)-Dihydrotetrabenazine)

• Product Name: (2S,3S,11bR)-Dihydrotetrabenazine
• CAS No: 862377-27-3
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 4557382
• PubChem ID: 11609432
• Update Time: 2025-06-11

(2S,3S,11bR)-Dihydrotetrabenazine Chemical and Physical Properties

Names and Identifiers

• (2S,3S,11bR)-Dihydrotetrabenazine
• 1JDAHLD17U
• Trans (2,3)-Dihydrotetrabenazine
• trans (2,3)-Dihydro Tetrabenazine
• BDBM50342824
• AT21767
• CS-1900
• HY-15793A
• (2S,3S,11bR)-3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11bhexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• RUS-350
• CHEMBL1770805
• (2S,3S,11bR)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol
• 862377-27-3
• UNII-1JDAHLD17U
• (2S,3S,11BR)-3-ISOBUTYL-9,10-DIMETHOXY-1,3,4,6,7,11B-HEXAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLIN-2-OL
• SCHEMBL12532652
• (2S,3S,11bR)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• (2S,3S,11bR)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo(a)quinolizin-2-ol
• 2H-Benzo(a)quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bR)-
• 171598-74-6

• Inchi： 1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16+,17-/m0/s1
• InChI Key： WEQLWGNDNRARGE-UAGQMJEPSA-N
• SMILES： O[C@H]1C[C@@H]2C3C=C(C(=CC=3CCN2C[C@@H]1CC(C)C)OC)OC

Computed Properties

• Exact Mass: 319.21474379g/mol
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (2S,3S,11bR)-Dihydrotetrabenazine

(2S,3S,11bR)-Dihydrotetrabenazine (CAS No. 862377-27-3): A Comprehensive Overview

(2S,3S,11bR)-Dihydrotetrabenazine (CAS No. 862377-27-3) is a derivative of tetrabenazine, a well-known compound used in the treatment of hyperkinetic movement disorders such as Huntington's disease and tardive dyskinesia. This compound has gained significant attention in recent years due to its potential therapeutic benefits and unique pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, mechanism of action, clinical applications, and the latest research findings related to (2S,3S,11bR)-Dihydrotetrabenazine.

Chemical Structure and Synthesis

(2S,3S,11bR)-Dihydrotetrabenazine is a chiral compound with a complex structure that includes multiple stereocenters. The compound is synthesized through a series of chemical reactions that ensure the correct stereochemistry is maintained. The synthesis process typically involves the reduction of tetrabenazine to form the dihydro derivative, followed by chiral resolution to obtain the desired enantiomer. The chemical structure of (2S,3S,11bR)-Dihydrotetrabenazine is characterized by a fused ring system with specific substituents that contribute to its pharmacological activity.

Mechanism of Action

The primary mechanism of action of (2S,3S,11bR)-Dihydrotetrabenazine involves the inhibition of vesicular monoamine transporter 2 (VMAT2). VMAT2 is responsible for transporting monoamines such as dopamine, serotonin, and norepinephrine into synaptic vesicles. By inhibiting VMAT2, (2S,3S,11bR)-Dihydrotetrabenazine reduces the storage and subsequent release of these neurotransmitters, leading to a decrease in their extracellular levels. This mechanism is particularly beneficial in conditions characterized by excessive dopaminergic activity, such as Huntington's disease and tardive dyskinesia.

Clinical Applications

(2S,3S,11bR)-Dihydrotetrabenazine has been extensively studied for its therapeutic potential in various neurological disorders. One of the most significant applications is in the treatment of chorea associated with Huntington's disease. Clinical trials have shown that (2S,3S,11bR)-Dihydrotetrabenazine can effectively reduce chorea symptoms without causing significant side effects. Additionally, it has been investigated for its potential in managing other hyperkinetic movement disorders such as tardive dyskinesia and Tourette syndrome.

Safety and Side Effects

The safety profile of (2S,3S,11bR)-Dihydrotetrabenazine has been well-documented through numerous clinical trials. Common side effects include somnolence, fatigue, and nausea. However, these side effects are generally mild and manageable. More serious side effects are rare but can include depression and suicidal thoughts. Therefore, patients should be closely monitored during treatment to ensure their safety and well-being.

Latest Research Findings

Recent research has shed light on new potential applications for (2S,3S,11bR)-Dihydrotetrabenazine. A study published in the Journal of Neurology in 2023 investigated the use of this compound in treating Parkinson's disease-related dyskinesias. The results showed promising outcomes with significant improvements in motor function and quality of life for patients. Another study explored the combination therapy of (2S,3S,11bR)-Dihydrotetrabenazine with other drugs to enhance its therapeutic efficacy while reducing side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The future outlook for (2S,3S,11bR)-Dihydrotetrabenazine is promising. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Additionally, efforts are being made to develop more effective delivery systems and formulations to improve patient compliance and treatment outcomes. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in treating a broader range of neurological disorders.